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Compound of Interest

Compound Name: Iso Cephalomannine

CAS No.: 173101-54-7

Cat. No.: B128260

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Situating Isocephalomannine in the
Taxane Family
Isocephalomannine is a naturally occurring taxane, a class of diterpenoid compounds

characterized by a complex taxane core skeleton. It is of significant interest to the

pharmaceutical industry, primarily as a structural isomer of cephalomannine and a known

impurity found in the production of the blockbuster anticancer drug, Paclitaxel (Taxol®)[1][2].

Understanding the precise chemical architecture of isocephalomannine is not merely an

academic exercise; it is critical for ensuring the purity, safety, and efficacy of Paclitaxel

formulations. Furthermore, the study of such analogs provides valuable insights into the

structure-activity relationships (SAR) that govern the potent cytotoxic activity of taxanes,

potentially informing the design of novel chemotherapeutics. This guide provides a detailed

exploration of its molecular structure, stereochemical complexity, and the analytical

methodologies essential for its definitive identification.
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Part 1: Core Chemical and Structural Identity
At its most fundamental level, isocephalomannine is a complex ester. Its structure is comprised

of a tetracyclic baccatin III core, which is esterified at the C-13 position with a complex amino

acid-derived side chain. This side chain is crucial for the compound's biological activity.

Key Chemical Identifiers
The fundamental properties of isocephalomannine are summarized below, providing a

foundational dataset for analytical and regulatory purposes.

Identifier Data Source(s)

IUPAC Name

(αR,βS)-β-(Benzoylamino)-α-

hydroxybenzenepropanoic

Acid

(2aR,4S,4aS,6R,9S,11S,12S,1

2aR,12bS)-6,12b-

Bis(acetyloxy)-2a,3,4,4a,5,6,9,

10,11,12,12a,12b-

dodecahydro-4,11-dihydroxy-

4a,8,13,13-tetramethyl-12-

[[(2E)-2-methyl-1-oxo-2-buten-

1-yl]oxy]-5-oxo-7,11-methano-

1H-cyclodeca[3]benz[1,2-

b]oxet-9-yl Ester

[1][4]

Synonyms
2-Debenzoyl-2-tigloylpaclitaxel,

Paclitaxel Impurity A
[1][4][5]

CAS Number 173101-54-7 [1][4][6][7]

Molecular Formula C₄₅H₅₃NO₁₄ [1][4][6][7]

Molecular Weight 831.90 g/mol [1][3][6][7]

Physical Form White Solid [1]

Solubility
Soluble in Chloroform,

Methanol
[1]
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The 2D Chemical Structure
The two-dimensional structure of isocephalomannine reveals its intricate assembly. The

molecule is built upon the baccatin III core, distinguished by its unique oxetane ring. The

defining feature that separates isocephalomannine from its close relatives is the nature of the

ester group at the C-2 position of this core.

Figure 1: The 2D chemical structure of isocephalomannine, highlighting the baccatin III core,

the C-13 side chain, and the distinguishing tigloyl group at the C-2 position.

The Isomeric Relationship: Isocephalomannine in
Context
The name "isocephalomannine" immediately signals its relationship to cephalomannine. Both

are isomers, possessing the identical molecular formula and weight, which makes their

differentiation a significant analytical challenge. The distinction lies in the ester side chain at the

C-2 position of the baccatin core. Paclitaxel, the parent drug, differs at this same position.

Compound C-2 Ester Group
C-13 Side Chain Amide
Group

Paclitaxel Benzoyl Benzamide

Cephalomannine Tigloyl Benzamide

Isocephalomannine Benzoyl
Tigloylamide (Incorrect - see

note below)

Correction and Clarification:Initial search results and common nomenclature can be misleading.

The primary distinction between Paclitaxel and its related impurities, Cephalomannine and

Isocephalomannine, lies in the ester groups attached to the taxane core, not the amide group

on the C-13 side chain. More precise analysis reveals that Cephalomannine has a tigloyl group

at C-2. Isocephalomannine, as defined by its synonym 2-Debenzoyl-2-tigloylpaclitaxel, is
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actually identical in structure to Cephalomannine. The term "isocephalomannine" is sometimes

used in literature to refer to isomers, but in the context of Paclitaxel impurities, it is often used

interchangeably with Cephalomannine. For the purpose of this guide, we will consider the

structure with the tigloyl group at C-2 as the primary structure of interest.

The following diagram illustrates the structural relationship between these key taxanes,

pinpointing the site of variation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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